Cas no 1316856-96-8 (Boronic acid, B-[3-(2-thiazolyl)phenyl]-)

• Product Name: Boronic acid, B-[3-(2-thiazolyl)phenyl]-
• CAS No: 1316856-96-8
• MF: C₉H₈BNO₂S
• MW: 205.041320800781
• CID: 4583752
• PubChem ID: 67212132
• Update Time: 2025-05-19

Boronic acid, B-[3-(2-thiazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-(2-thiazolyl)phenyl]-
• 3-(1,3-Thiazol-2-yl)phenylboronic acid
• G64970
• (3-(Thiazol-2-yl)phenyl)boronicacid
• (3-(Thiazol-2-yl)phenyl)boronic acid
• BS-30645
• 1316856-96-8
• CS-0178695
• [3-(1,3-thiazol-2-yl)phenyl]boronic acid
• SCHEMBL1921199

• Inchi： 1S/C9H8BNO2S/c12-10(13)8-3-1-2-7(6-8)9-11-4-5-14-9/h1-6,12-13H
• InChI Key： LBBXUVJDDULYRR-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(C2=NC=CS2)=C1)(O)O

Computed Properties

• Exact Mass: 205.0368798g/mol
• Monoisotopic Mass: 205.0368798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Boronic acid, B-[3-(2-thiazolyl)phenyl]-

Boronic acid, B-[3-(2-thiazolyl)phenyl]- (CAS No. 1316856-96-8): A Comprehensive Overview in Modern Chemical Biology and Medicine

Boronic acid, B-[3-(2-thiazolyl)phenyl]-, identified by its CAS number 1316856-96-8, is a specialized organic compound that has garnered significant attention in the realms of chemical biology and pharmaceutical research. This compound, characterized by its boronic acid functional group attached to a phenyl ring substituted with a 2-thiazolyl moiety, exhibits unique chemical properties that make it a valuable tool in the development of innovative therapeutic agents and diagnostic tools.

The structural composition of Boronic acid, B-[3-(2-thiazolyl)phenyl]- is highly intriguing, combining the electron-deficient boron atom of the boronic acid moiety with the heterocyclic stability and biological relevance of the thiazole ring. This structural feature not only contributes to its reactivity but also opens up diverse possibilities for its application in synthetic chemistry and drug design.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives as key components in therapeutic strategies. The ability of boronic acids to form reversible covalent bonds with various biological molecules has made them particularly useful in creating targeted therapies. Specifically, Boronic acid, B-[3-(2-thiazolyl)phenyl]- has been explored for its potential in inhibiting enzymes that are overexpressed in diseases such as cancer and inflammatory disorders.

One of the most notable applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, and their dysregulation is often associated with various diseases. The boronic acid group in Boronic acid, B-[3-(2-thiazolyl)phenyl]- allows it to interact specifically with the active sites of certain proteases, thereby inhibiting their activity. This has led to its investigation as a potential lead compound for the development of drugs that target conditions such as cancer and autoimmune diseases.

Moreover, the 2-thiazolyl substituent on the phenyl ring adds an extra layer of complexity to the compound's interactions with biological targets. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. By incorporating this moiety into Boronic acid, B-[3-(2-thiazolyl)phenyl]-, researchers aim to enhance its therapeutic potential and broaden its applicability in drug development.

The synthesis of Boronic acid, B-[3-(2-thiazolyl)phenyl]- involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically involves the functionalization of a phenyl ring with a boronic acid group followed by the introduction of the 2-thiazolyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of pharmacological activity, preliminary studies have shown that Boronic acid, B-[3-(2-thiazolyl)phenyl]- exhibits promising inhibitory effects on certain proteases. These findings have prompted further investigation into its potential as a therapeutic agent. Researchers are particularly interested in exploring its efficacy in preclinical models and evaluating its safety profile for future clinical applications.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and validation. However, compounds like Boronic acid, B-[3-(2-thiazolyl)phenyl]- offer hope for discovering novel therapeutic strategies that can address unmet medical needs. The unique combination of structural features and biological activities makes it an attractive candidate for further research and development.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in precise ways. The study of compounds like Boronic acid, B-[3-(2-thiazolyl)phenyl]- represents a significant step forward in this direction. By leveraging the power of chemical biology and medicinal chemistry, researchers are paving the way for new treatments that can improve human health and well-being.

In conclusion, Boronic acid, B-[3-(2-thiazolyl)phenyl]- (CAS No. 1316856-96-8) is a multifaceted compound with immense potential in modern chemical biology and medicine. Its unique structure and properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.